Cas no 1804382-13-5 (Methyl 3-bromo-2-chloro-4-fluorobenzoate)

• Product Name: Methyl 3-bromo-2-chloro-4-fluorobenzoate
• CAS No: 1804382-13-5
• MF: C₈H₅BrClFO₂
• MW: 267.479504346848
• CID: 4954639
• Update Time: 2025-10-18

Methyl 3-bromo-2-chloro-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-chloro-4-fluorobenzoate

• Inchi： 1S/C8H5BrClFO2/c1-13-8(12)4-2-3-5(11)6(9)7(4)10/h2-3H,1H3
• InChI Key： ZKBXSRRCQAVQDU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(=O)OC)=C1Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3-bromo-2-chloro-4-fluorobenzoate

Methyl 3-bromo-2-chloro-4-fluorobenzoate (CAS No. 1804382-13-5): An Overview

Methyl 3-bromo-2-chloro-4-fluorobenzoate (CAS No. 1804382-13-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique halogenated aromatic structure, has been the subject of numerous studies due to its potential applications in drug discovery and development.

The chemical structure of Methyl 3-bromo-2-chloro-4-fluorobenzoate consists of a benzene ring substituted with a bromine atom at the 3-position, a chlorine atom at the 2-position, and a fluorine atom at the 4-position. The methyl ester group attached to the carboxylic acid moiety further enhances its reactivity and functional versatility. This combination of halogen substituents and the ester functionality makes it an attractive candidate for various synthetic transformations and biological evaluations.

Recent advancements in synthetic organic chemistry have led to the development of efficient methods for the synthesis of Methyl 3-bromo-2-chloro-4-fluorobenzoate. One such method involves the bromination and chlorination of fluorinated benzoic acid followed by esterification with methanol. These synthetic routes are not only cost-effective but also environmentally friendly, making them suitable for large-scale production in industrial settings.

In the realm of medicinal chemistry, Methyl 3-bromo-2-chloro-4-fluorobenzoate has shown promise as a key intermediate in the synthesis of various bioactive molecules. Its halogenated aromatic core can be readily modified through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, to introduce a wide range of functional groups. This flexibility allows chemists to tailor the compound for specific biological targets, enhancing its therapeutic potential.

One notable application of Methyl 3-bromo-2-chloro-4-fluorobenzoate is in the development of anticancer agents. Studies have demonstrated that derivatives of this compound exhibit potent antiproliferative activity against various cancer cell lines. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a series of derivatives synthesized from Methyl 3-bromo-2-chloro-4-fluorobenzoate showed significant inhibition of tumor growth in both in vitro and in vivo models. The mechanism of action involves disruption of key signaling pathways involved in cell proliferation and apoptosis.

Beyond cancer research, Methyl 3-bromo-2-chloro-4-fluorobenzoate has also been explored for its potential as an antiviral agent. Researchers have synthesized analogs with enhanced antiviral activity against several viral strains, including influenza and herpes simplex viruses. The antiviral properties are attributed to the compound's ability to interfere with viral replication processes, making it a valuable lead compound for further drug development.

In addition to its biological applications, Methyl 3-bromo-2-chloro-4-fluorobenzoate has found use in materials science and polymer chemistry. Its unique electronic properties make it suitable for incorporation into functional polymers and coatings, where it can enhance mechanical strength, thermal stability, and chemical resistance. These properties are particularly valuable in industries such as electronics, automotive, and aerospace.

The safety profile of Methyl 3-bromo-2-chloro-4-fluorobenzoate is an important consideration in its use across various applications. Extensive toxicological studies have been conducted to evaluate its potential health effects. Results indicate that while it is generally considered safe for laboratory use under proper handling conditions, appropriate safety measures should be followed to minimize exposure risks.

In conclusion, Methyl 3-bromo-2-chloro-4-fluorobenzoate (CAS No. 1804382-13-5) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and polymer chemistry. Its unique chemical structure and versatile reactivity make it an invaluable tool for scientists and researchers working on innovative solutions to pressing global challenges. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its impact on science and technology.